Cas no 40411-76-5 (Benzenamine,N-(2,6-dinitrophenyl)-2,4-dinitro-)

• Product Name: Benzenamine,N-(2,6-dinitrophenyl)-2,4-dinitro-
• CAS No: 40411-76-5
• MF: C₁₂H₇N₅O₈
• MW: 349.212682008743
• CID: 332291
• PubChem ID: 3016183
• Update Time: 2025-04-19

Benzenamine,N-(2,6-dinitrophenyl)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(2,6-dinitrophenyl)-2,4-dinitro-
• N-(2,4-dinitrophenyl)-2,6-dinitroaniline
• N-(2,6-dinitrophenyl)-2,4-dinitroaniline
• 4Q6623RKK6
• N-(2,6-Dinitrophenyl)-2,4-dinitrobenzenamine
• DTXSID60193427
• 40411-76-5
• Benzenamine, N-(2,6-dinitrophenyl)-2,4-dinitro-
• EINECS 254-908-9
• NS00030777
• UNII-4Q6623RKK6

• Inchi： 1S/C12H7N5O8/c18-14(19)7-4-5-8(11(6-7)17(24)25)13-12-9(15(20)21)2-1-3-10(12)16(22)23/h1-6,13H
• InChI Key： FQJQUPMBCPEBJW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 349.029
• Monoisotopic Mass: 349.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.721
• Boiling Point: 490.6°Cat760mmHg
• Flash Point: 250.5°C
• Refractive Index: 1.74